Cas no 10448-96-1 (Almestrone)

Almestrone structure
Almestrone structure
Product Name:Almestrone
CAS No:10448-96-1
MF:C19H24O2
MW:284.392665863037
CID:48608
Update Time:2025-04-18

Almestrone Chemical and Physical Properties

Names and Identifiers

    • Almestrone
    • 3-Hydroxy-7alpha-methylestra-1,3,5(10)-trien-17-one
    • 7alpha-Methylestrone
    • 4-AD
    • (7alpha)-3-hydroxy-7-methylestra-1,3,5(10)-trien-17-one
    • 3-hydroxy-7-methylestra-1,3,5(10)-trien-17-one
    • 3-Hydroxy-7a-methylestra-1,3,5(10)-trien-17-one
    • U 24704
    • SR 16279
    • NSC 134712
    • 3-Hydroxy-7α-methylestra-1,3,5(10)-trien-17-one
    • Estra-1,3,5(10)-trien-17-one,3-hydroxy-7-Methyl-, (7a)-
    • (7R,8R,9S,13S,14S)-3-hydroxy-7,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one
    • Inchi: 1S/C19H24O2/c1-11-9-12-10-13(20)3-4-14(12)15-7-8-19(2)16(18(11)15)5-6-17(19)21/h3-4,10-11,15-16,18,20H,5-9H2,1-2H3/t11-,15-,16+,18-,19+/m1/s1
    • InChI Key: JUAJXSMWFOFDFC-MNHDCVOLSA-N
    • SMILES: O=C1CC[C@@H]2[C@]1(C)CC[C@@H]1C3C=CC(=CC=3C[C@@H](C)[C@@H]21)O

Computed Properties

  • Exact Mass: 284.17800
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0

Experimental Properties

  • PSA: 37.30000
  • LogP: 4.06340

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